Calcium pantothenate

Specification

• CAS No.: 137-08-6
• Molecular Formula: C18H32CaN2O10
• Molecular Weight: 476.5 g/mol
• IUPAC Name: calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
• Standard InChI: InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
• Standard InChI Key: FAPWYRCQGJNNSJ-UBKPKTQASA-L
• Isomeric SMILES: CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2]
• SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
• Canonical SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]

Introduction

Chemical Properties and Structure

Calcium pantothenate possesses distinct chemical characteristics that influence its stability, solubility, and biological activity. Understanding these properties is essential for appropriate handling in research settings and formulation in nutritional supplements.

Physical and Chemical Characteristics

Calcium pantothenate appears as a white to off-white powder with specific physical and chemical properties that define its behavior in various environments. The compound exhibits excellent water solubility, making it appropriate for various biological applications and formulations. A comprehensive overview of its chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Calcium Pantothenate

Property	Specification
Chemical Formula	C9H16NO5 · 0.5Ca
Molecular Weight	238.27 g/mol
Appearance	White to off-white powder
Purity (Commercial)	≥98%
Solubility	DMSO (44 mg/ml), water (44 mg/ml), ethanol (<1 mg/mL)
Melting Point	198 - 199 °C
Optical Activity	[α]25/D +25.0° to +28.0°
CAS Number	137-08-6
SMILE Notation	OCC(C)(C)C@@HC(NCCC([O-])=O)=O.[Ca+2]
InChi Key	SXRRAEDIIGNDNU-FJXQXJEOSA-M

Spectroscopic Properties

Spectroscopic analysis of calcium pantothenate provides important data for identification and quality control purposes. Infrared spectroscopy represents one key method for characterizing the compound. According to the National Institute of Standards and Technology (NIST), infrared spectra of calcium pantothenate dextro have been measured using transmission techniques with a resolution of 2. The spectroscopic measurement was conducted on a solid sample (0.9 mg in 200 mg KBr disc) using a Perkin-Elmer 21 (grating) instrument.

Biological Functions

Calcium pantothenate serves numerous critical biological functions through its conversion to active forms within the body, particularly as a precursor to coenzyme A (CoA).

Role in Coenzyme A Synthesis

As a precursor to coenzyme A, calcium pantothenate is integral to several metabolic pathways. CoA functions as an essential cofactor in numerous biochemical reactions, serving as a carrier of acyl groups in various metabolic processes. This critical function positions pantothenate at the intersection of multiple pathways essential for cellular viability and function.

Energy Metabolism

Coenzyme A derived from pantothenic acid plays a pivotal role in energy metabolism. It enables pyruvate to enter the tricarboxylic acid cycle (TCA cycle) as acetyl-CoA and facilitates the transformation of α-ketoglutarate to succinyl-CoA within the cycle. These reactions are fundamental to cellular respiration and ATP production, highlighting pantothenate's central importance in energy generation.

Biosynthetic Pathways

Beyond energy metabolism, calcium pantothenate contributes to several biosynthetic pathways through CoA:

• Fatty acid synthesis and metabolism

• Cholesterol biosynthesis

• Acetylcholine production

• Acyl carrier protein (ACP) formation, which further supports fatty acid synthesis

These diverse functions demonstrate pantothenate's critical role in maintaining cellular structure and function across multiple physiological systems.

Metabolism and Physiological Effects

The physiological processing and effects of calcium pantothenate have been studied through various experimental approaches, providing insights into its absorption, distribution, and impact on biological systems.

Absorption and Metabolic Pathways

Metabolism studies in rats demonstrate that ingested vitamin B5 (calcium pantothenate) is readily absorbed and metabolized following oral administration. The compound is water-soluble, which facilitates its absorption in the intestinal tract and distribution throughout body tissues. After absorption, pantothenate is converted to coenzyme A through a series of enzymatic reactions, allowing it to participate in various metabolic processes.

Effects on Growth and Development

Research investigations have examined the influence of calcium pantothenate on physiological parameters in animal models. Studies with varying doses provide important insights into its biological effects:

• In rats fed calcium pantothenate at different concentrations (0.0016%, 1%, or 3%) daily for 29 days, notable effects included alterations in body weight gain, food intake, and organ weights compared to vitamin-deficient controls.

• Chronic administration studies in C57 mice receiving calcium pantothenate in drinking water throughout their lifespan demonstrated a statistically significant increase in mean life span (653 days versus 550 days in untreated controls). Additionally, by 250 days of age, treated animals exhibited slightly higher body weights compared to control animals.

Organ-Specific Effects

Administration of calcium pantothenate has demonstrated organ-specific effects in experimental models:

• Adrenal gland weights were affected in a sex-specific manner, with males showing a 24% increase at 50 mg/kg/day and females exhibiting a 17% decrease at 200 mg/kg/day compared to controls.

• Splenic effects were observed, with slight hyperemia noted in some animals receiving 200 mg/kg/day.

These findings suggest differential responses to calcium pantothenate based on sex and dosage, highlighting the complexity of its physiological effects.

Study Type	Test System	Key Findings
Subchronic Toxicity	Rats	NOAEL: 200 mg/kg/day Organ-specific effects in adrenal glands and spleen
Carcinogenicity	BALB/c-3T3 cell line	Marginal promoting effect on transformed foci
Mutagenicity	S. typhimurium strains	Bacterial reverse mutation assay conducted
Reproductive Toxicity	Rats (two generations)	Normal development at 50-200 mg daily doses
Lifespan Effects	C57 mice	Increased mean lifespan (653 vs. 550 days)

Research Applications

Calcium pantothenate finds various applications in research settings, particularly in studies examining vitamin metabolism, nutritional requirements, and biochemical pathways involving coenzyme A.

Experimental Considerations

When using calcium pantothenate in experimental settings, several factors should be considered:

• Solubility characteristics: The compound exhibits good solubility in water and DMSO (44 mg/ml for both), but poor solubility in ethanol (<1 mg/mL).

• Purity requirements: Commercial research-grade calcium pantothenate typically has a purity of ≥98%.

• Identity confirmation: 1H-NMR spectroscopy is commonly used to verify the identity of the compound.

Sources and Dietary Considerations

Calcium pantothenate is widely distributed in foods, reflecting its name derived from the Greek "pantothen" meaning "from everywhere."

Dietary Sources

Small quantities of pantothenic acid are found in nearly every food, though certain sources contain particularly high concentrations:

• Whole-grain cereals

• Legumes

• Eggs

• Meat

• Royal jelly

• Avocado

• Yogurt

This widespread distribution typically prevents deficiency in individuals consuming varied diets, though specific populations may require supplementation.

Bioavailability and Isomer Specificity

An important consideration regarding calcium pantothenate is the biological activity of different isomers. Only the dextrorotatory (D) isomer possesses biological activity, including antibacterial and metabolic properties. This specificity is important for both nutritional and research applications, as the effectiveness of supplementation depends on the isomeric form provided.